Cas no 98854-09-2 (5-bromo-1,3-dimethyl-6-phenylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-bromo-1,3-dimethyl-6-phenylpyrimidine-2,4(1H,3H)-dione
• CAS No: 98854-09-2
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 872478
• PubChem ID: 13230131
• Update Time: 2025-04-19

5-bromo-1,3-dimethyl-6-phenylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethyl-6-phenylpyrimidine-2,4(1H,3H)-dione
• 5-bromo-1,3-dimethyl-6-phenylpyrimidine-2,4-dione
• 5-BROMO-1,3-DIMETHYL-6-PHENYLURACIL
• CHEMBL33951
• FT-0642381
• SCHEMBL10854437
• DTXSID50530382
• 98854-09-2

• Inchi： 1S/C12H11BrN2O2/c1-14-10(8-6-4-3-5-7-8)9(13)11(16)15(2)12(14)17/h3-7H,1-2H3
• InChI Key： YZIYDIAFSLMSGW-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C)C=1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.00000
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 44.00000
• LogP: 1.51350